Cas no 82890-06-0 (Leukotriene C-4 sulfone)

• Product name: Leukotriene C-4 sulfone
• CAS No: 82890-06-0
• MF: C₃₀H₄₇N₃O₁₁S
• MW: 657.772688150406
• CID: 988313

Leukotriene C-4 sulfone Chemical and Physical Properties

Names and Identifiers

• leukotriene C-4 sulfone
• (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfonyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
• Glycine, N-(3-((1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)sulfonyl)-N-L-gamma-glutamyl-L-alanyl)-, (R-(R*,S*-(E,E,Z,Z)))-
• Leukotriene C-4 sulfone

• Inchi： 1S/C30H47N3O11S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-26(35)36)45(43,44)21-23(30(42)32-20-28(39)40)33-29(41)22(31)18-19-27(37)38/h6-7,9-13,16,22-25,34H,2-5,8,14-15,17-21,31H2,1H3,(H,32,42)(H,33,41)(H,35,36)(H,37,38)(H,39,40)/b7-6-,10-9-,12-11+,16-13+/t22-,23-,24-,25+/m0/s1
• InChI Key： JWPIRZFYDSPLAY-NXOLIXFESA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)NC([C@H](CCC(=O)O)N)=O)([C@H](/C=C/C=C/C=C\C/C=C\CCCCC)[C@H](CCCC(=O)O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 25
• Complexity: 1170
• Topological Polar Surface Area: 259